Cas no 2228200-85-7 (tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate
• CAS No: 2228200-85-7
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 5978405
• PubChem ID: 165645182
• Update Time: 2025-06-09

tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate
• tert-butyl N-[4-(2-aminopropan-2-yl)-3-chlorophenyl]carbamate
• 2228200-85-7
• EN300-1903845

• Inchi： 1S/C14H21ClN2O2/c1-13(2,3)19-12(18)17-9-6-7-10(11(15)8-9)14(4,5)16/h6-8H,16H2,1-5H3,(H,17,18)
• InChI Key： SAZWIDDDKORRRG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2228200-85-7 and Product Name: tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate

The compound with the CAS number 2228200-85-7 and the product name tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety and a chlorophenyl ring, which contribute to its distinctive reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of various pharmacologically active agents. The presence of the 2-aminopropan-2-yl substituent in the compound's structure enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug formulation. This aspect is particularly relevant in the context of contemporary pharmaceutical research, where optimizing solubility and absorption profiles is crucial for developing effective therapeutic agents.

The chlorophenyl ring in the compound's structure is another critical feature that contributes to its pharmacological properties. Chlorophenyl derivatives are widely studied for their potential antimicrobial, anti-inflammatory, and anticancer activities. The combination of these structural elements in tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate suggests that it may exhibit multiple biological activities simultaneously. This multifunctionality is highly valued in modern drug design, as it allows for the development of compounds that can target multiple pathways or diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in understanding how the structural features of tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate influence its interactions with biological targets. For instance, studies have shown that the tert-butyl carbamate moiety can modulate enzyme activity by acting as a competitive inhibitor or by altering enzyme conformation. Similarly, the chlorophenyl ring has been found to interact with specific amino acid residues in protein targets, thereby influencing their function.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, has been essential in constructing the complex molecular framework of this compound. These synthetic methodologies not only enhance the efficiency of production but also allow for modifications to be made to the structure, enabling researchers to fine-tune its properties for specific applications.

In the realm of drug development, preclinical studies are crucial for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Preliminary studies on tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate have shown promising results in terms of its ability to inhibit certain enzymes and modulate cellular pathways associated with various diseases. These findings have prompted further investigation into its potential as a lead compound for therapeutic agents targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

The role of CAS No. 2228200-85-7 as an identifier is essential for ensuring consistency and accuracy in scientific literature and patent filings. This unique numerical code distinguishes this compound from others with similar structures or properties, facilitating easy reference and communication among researchers worldwide. The CAS registry system plays a vital role in maintaining order and precision in chemical nomenclature, which is indispensable for collaborative research endeavors.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more effectively. The case of tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate exemplifies how structural innovation can lead to novel therapeutic strategies. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for next-generation drugs that offer improved efficacy and reduced side effects.

In conclusion, the compound with CAS No. 2228200-85-7 and the product name tert-butyl N-4-(2-aminopropan-2-yl)-3-chlorophenylcarbamate represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with promising preliminary results from preclinical studies, make it a compelling candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.